Cas no 808133-84-8 (Benzonitrile,2-methyl-6-(1-piperidinyl)-)

• Product Name: Benzonitrile,2-methyl-6-(1-piperidinyl)-
• CAS No: 808133-84-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 715065
• PubChem ID: 45096684
• Update Time: 2025-04-19

Benzonitrile,2-methyl-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-methyl-6-(1-piperidinyl)-
• Benzonitrile, 2-methyl-6-(1-piperidinyl)- (9CI)
• 808133-84-8
• SCHEMBL3852474
• 2-Methyl-6-(1-piperidinyl)benzonitrile
• VLOSMMYKJUSPOU-UHFFFAOYSA-N
• 2-Methyl-6-piperidin-1-ylbenzonitrile

• Inchi： 1S/C13H16N2/c1-11-6-5-7-13(12(11)10-14)15-8-3-2-4-9-15/h5-7H,2-4,8-9H2,1H3
• InChI Key： VLOSMMYKJUSPOU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C)C=2C#N)CCCCC1

Computed Properties

• Exact Mass: 200.131
• Monoisotopic Mass: 200.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 3